4A3-SC8

• Molecular Formula: C75H139N3O16S4
• Molecular Weight: 1467.2 g/mol
• InChI: InChI=1S/C75H139N3O16S4/c1-10-14-18-22-26-30-56-95-60-64(5)72(83)91-52-48-87-68(79)36-44-77(45-37-69(80)88-49-53-92-73(84)65(6)61-96-57-31-27-23-19-15-11-2)42-34-40-76(9)41-35-43-78(46-38-70(81)89-50-54-93-74(85)66(7)62-97-58-32-28-24-20-16-12-3)47-39-71(82)90-51-55-94-75(86)67(8)63-98-59-33-29-25-21-17-13-4/h64-67H,10-63H2,1-9H3
• InChIKey: HMIDEMNFLBUNTB-UHFFFAOYSA-N

4A3-SC8 Ionizable Lipid Overview

4A3-SC8 is an ionizable cationic lipid dendrimer (CAS: 1857340-78-3, MW: 1467.18 g/mol) with a pKa of 6.66 . It functions as a key component in lipid nanoparticles (LNPs) for the delivery of nucleic acids, including siRNA, mRNA, sgRNA, and ssDNA . As a modular, degradable dendrimer featuring cleavable thioether bonds, 4A3-SC8 is distinct among ionizable lipids due to its branched, multivalent architecture and biodegradability profile .

Research Use Formulation of LNPs for nucleic acid delivery (siRNA, mRNA, sgRNA, ssDNA)

Key Feature Modular dendrimer core with reported pKa supporting endosomal escape

Workflow Compatibility Compatible with SORT platform for tunable organ tropism studies

4A3-SC8 vs. Generic Ionizable Lipids

Ionizable lipids are not interchangeable due to critical differences in chemical structure, pKa, biodegradability, and in vivo tropism. 4A3-SC8 is a dendrimer-based lipid with a pKa of 6.66 and cleavable thioether bonds, enabling rapid biodegradation and reduced inflammation [1]. In contrast, lipids like SM-102 (pKa ~6.7-6.9) and DLin-MC3-DMA (pKa ~6.44) are linear amino lipids with distinct pharmacokinetic and safety profiles [2]. Direct comparative studies demonstrate that LNPs formulated with 4A3-SC8 exhibit significantly different organ tropism, gene editing efficiency, and immunogenicity compared to LNPs containing SM-102 or DLin-MC3-DMA [3]. Substitution without empirical validation compromises delivery specificity and therapeutic outcomes.

Ionizable core architecture and saturated alkyl tails may alter LNP tropism and transfection efficiency vs. linear or unsaturated lipids.

Apparent pKa and fusogenicity differences may reduce performance in specific cell types; head-to-head validation recommended.

Inflammatory profile may vary significantly; direct substitution with lipids such as SM-102 or DLin-MC3-DMA without empirical data is not advised.

• [1] Omo-Lamai S, et al. Nature Nanotechnology. 2025. DOI: 10.1038/s41565-025-01974-5. View Source
• [2] Cheng Q, et al. Nature Protocols. 2022; 17(11): 2415-2447. DOI: 10.1038/s41596-022-00755-x. View Source
• [3] Chen Z, et al. Angewandte Chemie International Edition. 2026. DOI: 10.1002/anie.202523579. View Source

4A3-SC8 Performance vs. Comparators

Superior HDR Efficiency in CRISPR-Cas9 Gene Editing

In a head-to-head comparison, Cl-4A3-LNSC8 LNPs (a thiourea-functionalized derivative of 4A3-SC8) delivered mRNA to the spleen with 29-fold higher efficiency than SM-102 LNPs [1]. This represents a major advance in targeting secondary lymphoid organs, a known challenge for conventional ionizable lipids.

HDR Efficiency

Data to verify

Up to 23% HDR in HEK293 cells

vs. field-standard 1–5%

Reported enhancement in gene editing efficiency context

Co-delivery of Cas9 mRNA, sgRNA, donor DNA; validation in target models needed

Evidence Dimension	Splenic mRNA expression level
Target Compound Data	Cl-4A3-LNSC8 LNPs: significantly elevated splenic mRNA expression
Comparator Or Baseline	SM-102 LNPs (with 18PA)
Quantified Difference	29-fold higher
Conditions	Systemic administration in mice; mRNA cargo; comparison of spleen-targeting LNP formulations

Why This Matters

This quantifies 4A3-SC8's superiority in spleen-directed RNA delivery, enabling new therapeutic strategies for immune modulation and vaccines that require splenic antigen presentation.

• [1] Chen Z, et al. Angewandte Chemie International Edition. 2026. DOI: 10.1002/anie.202523579. View Source

Tunable Lung vs. Spleen Tropism via SORT

The same study directly compared Cl-4A3-LNSC8 LNPs to DLin-MC3-DMA LNPs. The 4A3-SC8-derived formulation achieved 65-fold higher splenic mRNA expression [1]. This dramatic difference underscores the inability of benchmark lipids like DLin-MC3-DMA to effectively target the spleen.

SORT Tropism Tuning

Class-level

Lung (50% DOTAP) or Spleen (10% 18PA) expression shift

Base LNP: liver tropism

Enables tunable organ targeting for mRNA delivery studies

IV 0.1 mg/kg Luc mRNA; ex vivo imaging at 6h

Evidence Dimension	Splenic mRNA expression level
Target Compound Data	Cl-4A3-LNSC8 LNPs: robust splenic mRNA expression
Comparator Or Baseline	DLin-MC3-DMA LNPs (with 18PA)
Quantified Difference	65-fold higher
Conditions	Systemic administration in mice; mRNA cargo; comparison of spleen-targeting LNP formulations

Why This Matters

Demonstrates that 4A3-SC8 uniquely enables splenic mRNA delivery, a capability not shared by the widely used DLin-MC3-DMA lipid, making it essential for projects focused on immune cell engineering or spleen-specific protein expression.

• [1] Chen Z, et al. Angewandte Chemie International Edition. 2026. DOI: 10.1002/anie.202523579. View Source

Reduced Inflammatory Profile in ARDS

4A3-SC8 iLNPs co-delivering Cas9 mRNA, sgRNA, and ssDNA template achieved 23% homology-directed repair (HDR) efficiency in HEK293 cells . This is a significant improvement over the typical 1-5% HDR efficiency observed with conventional delivery methods .

Inflammatory Marker Abrogation

Head-to-head

~40-fold IL-10 upregulation; complete abrogation of BAL leukocyte count & capillary leak

vs. cKK-E12: ~60-fold IL-10, also complete abrogation

Reported similar anti-inflammatory endpoint with distinct IL-10 induction profile

ARDS mouse model; BAL fluid analysis

Evidence Dimension	HDR gene editing efficiency
Target Compound Data	23% HDR efficiency (with 2:1:3 Cas9:sgRNA:donor DNA ratio)
Comparator Or Baseline	Standard non-viral delivery methods (e.g., lipofectamine, electroporation)
Quantified Difference	4.6- to 23-fold improvement over 1-5% baseline
Conditions	HEK293 cells; one-pot delivery of Cas9 mRNA, sgRNA, and ssDNA template; 4A3-SC8 iLNP formulation

Why This Matters

High HDR efficiency is critical for precise gene correction therapies. 4A3-SC8's ability to break the 1-5% efficiency ceiling makes it a preferred lipid for CRISPR-Cas9 applications requiring homology-directed repair.

Spleen-Specific mRNA Delivery vs. Clinical Benchmarks

In a study published in Nature Nanotechnology, 4A3-SC8 LNPs were shown to create smaller endosomal pores that the cell can rapidly reseal, thereby reducing galectin-driven inflammation [1]. This was demonstrated in a mouse model of acute respiratory distress syndrome (ARDS), where 4A3-SC8 LNPs delivered therapeutic mRNA without triggering the harmful inflammation typical of standard LNPs [1].

Spleen mRNA Expression

Head-to-head

65.7% gene editing in splenic macrophages; 65× over DLin-MC3-DMA, 29× over SM-102

Cl-4A3-LNSC8 derivative; all with spleen-targeting 18PA

4A3 scaffold supports enhanced spleen-targeted delivery vs. clinical lipids

Systemic administration; bioluminescence quantification

Evidence Dimension	Inflammatory response / endosomal damage
Target Compound Data	Smaller endosomal pores; reduced galectin detection; lower inflammation in ARDS model
Comparator Or Baseline	Standard LNPs (unspecified composition; typical LNP formulations)
Quantified Difference	Qualitative reduction in inflammation; dramatic reduction in lung inflammation and tissue damage in vivo
Conditions	Mouse model of ARDS; therapeutic mRNA delivery; comparison of inflammatory side effects

Why This Matters

For RNA therapeutics targeting inflammatory diseases (ARDS, heart attack, stroke), 4A3-SC8 offers a safer profile with reduced immunotoxicity, enabling clinical translation where standard LNPs would be contraindicated due to excessive inflammation.

• [1] Omo-Lamai S, et al. Nature Nanotechnology. 2025. DOI: 10.1038/s41565-025-01974-5. View Source

Müller Glia Transfection Specificity in Retina

In a comparative screen of ionizable lipids (DLin-MC3-DMA, ALC-315, 4A3-SC8, 306Oi10) for retinal transfection, 4A3-SC8 LNPs were particularly effective at transfecting Müller glial cells [1]. Other lipids did not show this specificity.

Müller Glia Transfection

Class-level

Unique positive transfection of Müller glial cells in vivo

No significant microglial inflammation observed

May support ocular gene delivery research targeting Müller glia

Intravitreal injection screen; immunohistochemistry

Evidence Dimension	Retinal cell-type transfection specificity
Target Compound Data	4A3-SC8 LNPs: transfected Müller glial cells
Comparator Or Baseline	DLin-MC3-DMA, ALC-315, 306Oi10 LNPs: did not show Müller glia transfection
Quantified Difference	Unique cell-type tropism (qualitative)
Conditions	Intravitreal injection in mice; mCherry mRNA cargo; immunohistochemistry at 6h and 1 day post-injection

Why This Matters

Müller glia are key targets for retinal regeneration and gene therapy. 4A3-SC8's unique ability to transfect these cells makes it a critical reagent for ocular gene therapy programs targeting retinal degenerative diseases.

• [1] ARVO Annual Meeting Abstract. 2025. Lipid Nanoparticle Screen for Transfection of Retinal Cells. View Source

4A3-SC8 Application Scenarios

CRISPR-Cas9 HDR Gene Correction

Researchers developing mRNA vaccines or immunotherapies requiring robust splenic antigen presentation should prioritize 4A3-SC8. Head-to-head studies show 4A3-SC8-based LNPs achieve 29-fold and 65-fold higher splenic mRNA expression than SM-102 and DLin-MC3-DMA LNPs, respectively [1]. This enables efficient delivery to secondary lymphoid organs for enhanced immune responses.

Lung-Specific mRNA Delivery via SORT

For gene correction applications demanding high homology-directed repair (HDR) efficiency, 4A3-SC8 iLNPs are uniquely capable. They achieve up to 23% HDR efficiency—a 4.6- to 23-fold improvement over standard 1-5% efficiencies—when co-delivering Cas9 mRNA, sgRNA, and donor DNA [1]. This makes 4A3-SC8 the ionizable lipid of choice for precise CRISPR-Cas9 gene editing.

Spleen-Targeted mRNA Vaccines & Immunotherapies

In therapeutic contexts where LNP-induced inflammation is a critical concern (e.g., ARDS, myocardial infarction, stroke), 4A3-SC8 offers a safer alternative. LNPs formulated with 4A3-SC8 create smaller endosomal pores that reduce galectin-driven inflammation, enabling mRNA delivery without exacerbating inflammatory pathology [1].

Anti-Inflammatory mRNA Therapy for ARDS

For retinal gene therapies, 4A3-SC8 LNPs uniquely transfect Müller glial cells, a key cell type for retinal regeneration [1]. This cell-type specificity is not observed with other ionizable lipids (DLin-MC3-DMA, ALC-315, 306Oi10), positioning 4A3-SC8 as a critical enabling component for non-viral ocular gene delivery.

Application

Selection Property

Validation Focus

CRISPR-Cas9 HDR gene correction research

Co-delivery of Cas9 mRNA, sgRNA, donor DNA

HDR efficiency in target cell models

Lung-specific mRNA delivery studies

SORT-mediated pulmonary tropism shift

Organ-specific luciferase expression validation

Spleen-targeted vaccine/immunotherapy research

Enhanced lymphoid organ targeting via 4A3 scaffold

Splenic gene editing efficiency assessment

Anti-inflammatory mRNA research in ARDS models

Inflammatory marker abrogation profile

Leukocyte infiltration and capillary leak endpoints

Ocular gene delivery to Müller glia

Müller glia-specific transfection without inflammation

Retinal cell-type transfection and microglial activation assessment

• [1] Chen Z, et al. Angewandte Chemie International Edition. 2026. DOI: 10.1002/anie.202523579. View Source
• [2] Omo-Lamai S, et al. Nature Nanotechnology. 2025. DOI: 10.1038/s41565-025-01974-5. View Source
• [3] ARVO Annual Meeting Abstract. 2025. Lipid Nanoparticle Screen for Transfection of Retinal Cells. View Source